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Introduction

Iodomethanesulfonic acid, and more specifically its sodium salt (marketed historically as

Methiodal, Abrodil, and Skiodan), represents one of the earliest forays into water-soluble

iodinated radiocontrast agents.[1][2] Introduced in the 1930s, these agents were instrumental in

the development of diagnostic imaging techniques such as intravenous pyelography and

myelography.[1] Chemically, iodomethanesulfonic acid is a simple organoiodine compound,

and its utility as a contrast agent is derived from the high atomic number of iodine, which allows

for significant attenuation of X-rays.[3]

This technical guide provides a comprehensive overview of the known properties of

iodomethanesulfonic acid as a radiopaque agent. Due to its status as an obsolete first-

generation contrast medium, specific quantitative data on its radiopaque properties are scarce

in modern literature. Therefore, this guide also presents comparative data for other iodinated

agents and generalized experimental protocols to provide a thorough context for researchers.

Chemical and Physical Properties
Iodomethanesulfonic acid is a water-soluble compound whose radiopacity is conferred by its

iodine content.[1] The sodium salt, Methiodal, was the form used clinically.[1][4]
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Property Value Source

Chemical Formula CH3IO3S PubChem

IUPAC Name Iodomethanesulfonic acid PubChem

Molar Mass 222.00 g/mol PubChem

Sodium Salt Formula CH2INaO3S Wikipedia[4]

Sodium Salt Molar Mass 243.98 g/mol Wikipedia[4]

Historical Trade Names
Methiodal, Abrodil, Skiodan,

Conturex, Kontrast U
Wikipedia[1][4]

Clinical Use Myelography, Urography Wikipedia[4]

Status Obsolete Wikipedia[4]

Radiopaque Properties: A Comparative Overview
The radiopacity of an iodinated contrast agent is directly related to its iodine concentration.[3]

[5] While specific Hounsfield Unit (HU) measurements for iodomethanesulfonic acid are not

readily available in the reviewed literature, a comparative analysis with other agents can

provide an estimate of its efficacy. The radiodensity of iodinated contrast is generally in the

range of 25–30 Hounsfield units (HU) per milligram of iodine per milliliter at a tube voltage of

100–120 kVp.

Below is a table comparing the radiopacity of various iodinated contrast agents. This illustrates

the range of X-ray attenuation achieved with different molecular structures and iodine

concentrations.
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Contrast Agent
Iodine
Concentration
(mg/mL)

Mean Radiopacity
(HU) at 100%
Concentration

Agent Type

Isovue 370 370 >1800 Non-ionic Monomer

Visipaque 320 320 ~1600
Non-ionic Dimer (Iso-

osmolar)

Omnipaque 300 300 ~1600 Non-ionic Monomer

Isovue 300 300 ~1500 Non-ionic Monomer

Note: Data is illustrative and sourced from a comparative study. Absolute HU values can vary

based on imaging parameters.

Given that Methiodal is a simple, ionic, monomeric agent, its radiopacity for a given iodine

concentration would be expected to follow the general principles of X-ray attenuation but likely

with higher osmolality and toxicity compared to modern non-ionic agents.[6]

Experimental Protocols
General Methodology for Measuring Radiopacity of a
Water-Soluble Contrast Agent
The following is a generalized experimental protocol for determining the radiopacity of a water-

soluble iodinated contrast agent, such as iodomethanesulfonic acid. This protocol is based on

standard in vitro methods.

Preparation of Phantoms:

A series of dilutions of the contrast agent in saline or water are prepared to achieve a

range of iodine concentrations.

These solutions are then placed in standardized containers, such as test tubes or wells in

a phantom, alongside a control (e.g., saline or water).[7]
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An aluminum step wedge can be included in the phantom for calibration and to express

radiopacity in terms of aluminum-equivalent thickness (mm Al).[8][9]

CT Imaging:

The phantom is scanned using a clinical or micro-CT scanner.

Standardized scanning parameters (e.g., tube voltage (kVp), tube current (mA), slice

thickness, and reconstruction algorithm) are used for all measurements to ensure

comparability.[7]

Data Analysis:

Regions of Interest (ROIs) are drawn within the images of the contrast-filled containers

and the control.

The mean Hounsfield Unit (HU) for each ROI is measured using the scanner's software.

A calibration curve is generated by plotting the mean HU values against the known iodine

concentrations.

The relationship between HU and iodine concentration is typically linear.[7]

Visualizations
Classification of Iodinated Contrast Media
The following diagram illustrates the classification of iodinated contrast agents, showing the

position of iodomethanesulfonic acid (Methiodal/Abrodil) as a first-generation ionic monomer.
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Classification of Iodinated Contrast Agents

Iodinated Contrast Agents
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Monomer Dimer Monomer Dimer
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(e.g., Methiodal, Abrodil)
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Caption: Classification of iodinated contrast agents.

Conceptual Workflow for Synthesis of an Iodinated
Organic Compound
While a detailed industrial synthesis protocol for iodomethanesulfonic acid is not readily

available, a conceptual workflow for the synthesis of a simple iodinated organic compound can

be illustrated. This generally involves the introduction of iodine to an organic backbone.
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Conceptual Synthesis Workflow

Start: Organic Precursor
(e.g., Methanesulfonic Acid Derivative)

Iodination Reaction
(e.g., with I2 and a catalyst or an iodinating agent)

Purification
(e.g., Crystallization, Chromatography)

Salt Formation
(e.g., reaction with Sodium Hydroxide or Carbonate)

Final Product:
Sodium Iodomethanesulfonate

Click to download full resolution via product page

Caption: Conceptual synthesis of an iodinated agent.

General Experimental Workflow for Radiopacity
Measurement
The following diagram outlines the typical workflow for experimentally determining the

radiopacity of a contrast agent.
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Radiopacity Measurement Workflow

Preparation

Data Acquisition

Data Analysis

Prepare Contrast Agent Dilutions

Construct Phantom with Samples and Controls

Scan Phantom using CT

Define Regions of Interest (ROIs)

Measure Mean Hounsfield Units (HU)

Correlate HU with Iodine Concentration

Click to download full resolution via product page

Caption: Workflow for radiopacity measurement.

Conclusion

Iodomethanesulfonic acid, as the basis for early contrast agents like Methiodal and Abrodil,

holds a significant place in the history of radiological imaging.[2][6] While it has been
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superseded by safer and more effective agents, understanding its fundamental properties

remains relevant for historical context and for the broader understanding of contrast media

development. This guide has provided an overview of its known characteristics, placed it within

the classification of iodinated agents, and outlined the general methodologies used to assess

the radiopaque properties that were fundamental to its clinical application. For researchers in

the field, this information serves as a foundation for appreciating the evolution of contrast

media and the principles that continue to guide the development of new imaging agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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